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Compound Name: Octenidine

Cat. No.: B1677106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octenidine dihydrochloride is a cationic antiseptic agent known for its broad-spectrum

antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria,

including multidrug-resistant strains, as well as fungi and enveloped viruses. Its mechanism of

action involves the disruption of microbial cell membranes, leading to cell lysis and death.

While extensively used for skin, mucous membrane, and wound antisepsis, its application as a

primary sterilant for medical devices is an area of ongoing investigation. This document

provides a summary of the available data, application notes, and protocols based on current

scientific literature.

Disclaimer: The information provided herein is for research and informational purposes only.

The use of octenidine for medical device sterilization requires thorough validation in

accordance with regulatory standards (e.g., FDA, ISO) for the specific device and intended use.

Antimicrobial Efficacy of Octenidine
Octenidine exhibits rapid and persistent antimicrobial activity. The following tables summarize

its efficacy against various microorganisms.
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Table 1: Bactericidal and Fungicidal Activity of
Octenidine

Microorgani
sm

Type
Effective
Concentrati
on

Contact
Time

Log
Reduction

Citation

Staphylococc

us aureus

(incl. MRSA)

Gram-

positive

bacteria

1-2 mg/L 15 min >2 [1]

Enterococcus

faecalis (incl.

VRE)

Gram-

positive

bacteria

1-2 mg/L 15 min >2 [1]

Escherichia

coli

Gram-

negative

bacteria

1-2 mg/L 15 min >2 [1]

Pseudomona

s aeruginosa

Gram-

negative

bacteria

1-2 mg/L 15 min >2 [1]

Candida

albicans
Fungus 1-2 mg/L 15 min >2 [1]

Table 2: Sporicidal Activity of Octenidine
A significant challenge for chemical sterilants is the inactivation of bacterial spores. Limited

data is available on the sporicidal activity of octenidine. One study investigated the efficacy of

octenidine hydrochloride (in 70% ethanol) against Clostridioides difficile spores on stainless

steel surfaces.
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Microorganism

Concentration
of Octenidine
HCl (in 70%
Ethanol)

Contact Time Log Reduction Citation

Clostridioides

difficile spores
1% 10 min Not specified [2][3]

Clostridioides

difficile spores
3% 10 min 2 [2][3]

Clostridioides

difficile spores
5% 10 min 4 [2][3]

Table 3: Virucidal Activity of Octenidine
Octenidine has demonstrated efficacy against enveloped viruses. However, its activity against

more resistant, non-enveloped viruses is limited, which is a significant consideration for its use

as a broad-spectrum sterilant.

Virus Type Efficacy Citation

Enveloped viruses (e.g.,

Herpes Simplex Virus, HIV)
Effective [4][5]

Non-enveloped viruses (e.g.,

Poliovirus, Adenovirus)

Generally considered

ineffective
[4][5]

Signaling Pathway and Mechanism of Action
The primary mechanism of action of octenidine is the disruption of the microbial cell

membrane. As a dicationic molecule, it interacts with negatively charged components of the cell

envelope, such as phospholipids and lipopolysaccharides (LPS) in bacteria. This interaction

leads to a loss of membrane integrity, leakage of intracellular components, and ultimately, cell

death.
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Start

Inoculate Stainless Steel Discs
with C. difficile Spores
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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